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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known and predicted metabolic

pathways of 2-Furoylglycine, a dietary-derived metabolite. The information presented herein is

supported by experimental data from peer-reviewed literature and is intended to serve as a

valuable resource for those involved in metabolomics research and drug development.

Introduction to 2-Furoylglycine
2-Furoylglycine is an N-acylglycine that is formed in the body through the conjugation of 2-

furoic acid with the amino acid glycine.[1] 2-furoic acid is derived from the metabolism of furan-

containing compounds found in a variety of foods, particularly those that have undergone heat

treatment.[2][3] Notably, 2-Furoylglycine has been identified as a reliable biomarker for coffee

consumption, as furan derivatives are present in roasted coffee beans.[4][5] Understanding the

metabolic fate of 2-Furoylglycine is crucial for assessing its physiological roles and its

potential as a biomarker for dietary exposure.

Metabolic Pathways of 2-Furoylglycine
The metabolism of 2-Furoylglycine primarily involves its formation from precursor molecules

and its subsequent breakdown into constituent components. A comparative overview of the

central human pathway and a bacterial pathway for the metabolism of its precursor, 2-furoic

acid, is presented below.
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Human Metabolic Pathway
In humans, the principal pathway involves the enzymatic conjugation of 2-furoic acid with

glycine to form 2-Furoylglycine. This reaction is catalyzed by Glycine N-acyltransferase

(GLYAT), a mitochondrial enzyme responsible for the detoxification of various acyl-CoA

molecules. The primary predicted fate of 2-Furoylglycine is its hydrolysis back to 2-furoic acid

and glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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